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Compound of Interest

Compound Name: ddATP trisodium

Cat. No.: B12332165

Introduction

2',3'-Dideoxyadenosine 5'-triphosphate (ddATP) is a critical analog of deoxyadenosine
triphosphate (dATP) used extensively in molecular biology. Structurally, ddATP lacks the 3'-
hydroxyl group on the deoxyribose sugar moiety. This modification prevents the formation of a
phosphodiester bond with the next incoming nucleotide, effectively terminating DNA chain
elongation by DNA polymerases.[1] This property makes ddATP an indispensable tool for
applications such as Sanger DNA sequencing, where it acts as a specific chain terminator.[2] It
is also utilized in various other assays, including studies of viral replication and DNA repair
mechanisms.[2][3][4]

The trisodium salt of ddATP is a common form used in laboratories, supplied as a dry powder
or a pre-made solution.[1] Preparing a high-quality, stable, and accurately concentrated stock
solution is paramount for achieving reliable and reproducible experimental results. This
document provides a detailed protocol for the preparation of ddATP trisodium stock solutions,
along with essential data and handling guidelines for researchers, scientists, and drug

development professionals.

Quantitative Data Summary

The following table summarizes key quantitative data for ddATP trisodium salt, compiled from
various suppliers and literature sources.
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Parameter

Value

Source(s)

Full Chemical Name

2',3'-Dideoxyadenosine 5'-

triphosphate trisodium salt

[2](3]

Molecular Weight 541.13 g/mol [3]
Form White to off-white solid powder  [1]
Solvent Nuclease-free water [2][5][6]

Recommended Stock Conc.

10 mM - 100 mM

[11(51(7]

pH of Aqueous Solution

75-8.3

[5]16]

Molar Extinction Coeff. (Amax)

15,100 L-mol~t-cm~t at 259 nm
(pH 7.5)

[6]18]

Long-Term Storage

-20°C or -80°C

[1](21[5]

Short-Term Storage

4°C (up to one week)

[1](6]

Shelf Life (at -20°C)

12 - 24 months

[3][6]

Experimental Protocol: Preparation of 10 mM ddATP

Stock Solution

This protocol details the steps to prepare a 10 mM aqueous stock solution from ddATP

trisodium salt powder.

1. Materials and Equipment

o ddATP trisodium salt powder (MW: 541.13 g/mol )

¢ Nuclease-free water

o Sterile, nuclease-free 1.5 mL microcentrifuge tubes

o Calibrated analytical balance

o Calibrated micropipettes and sterile, nuclease-free barrier tips
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o Vortex mixer

¢ Microcentrifuge

o Sterile 1 mL syringe and 0.22 um syringe filter

» pH meter (optional, for verification)

o UV-Vis Spectrophotometer (optional, for concentration verification)
2. Pre-Procedure Preparations

e Work in a clean environment (e.g., a laminar flow hood) to minimize the risk of nuclease
contamination.

o Wear appropriate personal protective equipment (PPE), including gloves and a lab coat.
e Ensure all equipment and consumables are sterile and nuclease-free.

3. Calculation

To prepare a desired volume of a 10 mM stock solution, use the following formula:

Mass (mg) = 10 mM x Volume (L) x 541.13 g/mol x 1000 mg/g

Example for preparing 1 mL (0.001 L) of 10 mM ddATP stock: Mass (mg) = 10 x 0.001 x
541.13 =5.41 mg

4. Step-by-Step Procedure

» Weighing: Carefully weigh out the calculated amount (e.g., 5.41 mg) of ddATP trisodium
salt powder and transfer it into a sterile 1.5 mL microcentrifuge tube.

» Dissolution: Add the corresponding volume of nuclease-free water to the tube (e.g., 1 mL for
5.41 mg).

o Mixing: Close the tube cap tightly and vortex gently until the powder is completely dissolved.
Perform a brief centrifugation (e.g., 10 seconds at low speed) to collect the entire solution at
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the bottom of the tube.[5]

e pH Verification (Optional): If required for your application, measure the pH of the solution. It
should be within the range of 7.5 to 8.3.[5][6] If adjustment is needed, use dilute, nuclease-
free NaOH or HCI. However, for most applications, pH adjustment is not necessary.

 Sterilization: To ensure the solution is free of microbial contaminants, sterilize it by filtration.
o Draw the ddATP solution into a sterile syringe.
o Attach a 0.22 um sterile syringe filter to the syringe.
o Dispense the solution through the filter into a new, sterile 1.5 mL microcentrifuge tube.[2]
o Concentration Verification (Optional):
o Dilute a small sample of the stock solution in a suitable buffer (e.g., Tris-HCI, pH 7.5).
o Measure the absorbance at 259 nm.

o Calculate the concentration using the Beer-Lambert Law (A = gcl), where € = 15,100
L-mol~t-cm~1.[6][8]

» Aliquoting and Storage:

o Dispense the final sterile stock solution into single-use aliquots (e.g., 20-50 pL) in sterile,
nuclease-free microcentrifuge tubes. This practice is crucial to prevent degradation from
repeated freeze-thaw cycles.[1]

o Label each tube clearly with "ddATP Stock," the concentration (10 mM), and the
preparation date.

o For long-term storage, place the aliquots at -20°C or -80°C.[1][2]

Mandatory Visualizations

Workflow for ddATP Stock Solution Preparation
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Caption: Workflow diagram illustrating the key steps for preparing a sterile ddATP stock
solution.

Signaling Pathway: Mechanism of ddATP in Chain Termination
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Caption: Mechanism of ddATP-induced DNA chain termination during enzymatic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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